![molecular formula C16H19NO3 B7498791 2-[[4-(2-Methoxyphenoxy)phenyl]methylamino]ethanol](/img/structure/B7498791.png)
2-[[4-(2-Methoxyphenoxy)phenyl]methylamino]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[4-(2-Methoxyphenoxy)phenyl]methylamino]ethanol, commonly known as MPMD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPMD is a beta-adrenergic agonist that acts as a selective stimulant of beta-2 adrenergic receptors.
Mechanism of Action
MPMD acts as a selective stimulant of beta-2 adrenergic receptors, which are primarily found in the smooth muscles of the airways. When MPMD binds to these receptors, it activates a signaling pathway that leads to the relaxation of the smooth muscles, resulting in bronchodilation. MPMD also increases the production of cyclic adenosine monophosphate (cAMP), which further enhances the relaxation of the smooth muscles.
Biochemical and Physiological Effects:
MPMD has several biochemical and physiological effects, including bronchodilation, increased heart rate, and increased metabolic rate. It also increases the production of glycogen in the liver and skeletal muscles, which can be beneficial for athletes. However, MPMD can also lead to side effects such as tremors, palpitations, and anxiety.
Advantages and Limitations for Lab Experiments
MPMD has several advantages for lab experiments, including its high selectivity for beta-2 adrenergic receptors and its ability to induce bronchodilation. However, its use in lab experiments is limited by its potential side effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several future directions for the study of MPMD, including the development of new synthetic methods to improve the purity and yield of the compound. Additionally, further research is needed to investigate the potential therapeutic applications of MPMD in the treatment of respiratory diseases and other conditions. The use of MPMD as a performance-enhancing drug in sports also requires further investigation to determine its safety and efficacy. Finally, the development of new analogs of MPMD with improved selectivity and reduced side effects could lead to the discovery of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of MPMD involves the condensation of 4-(2-methoxyphenoxy)benzaldehyde with 2-aminoethanol in the presence of a catalyst. The reaction proceeds via a Schiff base intermediate, which is reduced to yield MPMD. The purity of the synthesized compound can be improved by column chromatography.
Scientific Research Applications
MPMD has been extensively studied for its potential therapeutic applications, particularly in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). It acts as a bronchodilator, which means that it relaxes the smooth muscles in the airways, allowing for easier breathing. MPMD has also been investigated for its potential use as a performance-enhancing drug in sports.
properties
IUPAC Name |
2-[[4-(2-methoxyphenoxy)phenyl]methylamino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-19-15-4-2-3-5-16(15)20-14-8-6-13(7-9-14)12-17-10-11-18/h2-9,17-18H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCGNJRXBTJFJSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2=CC=C(C=C2)CNCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.